Cas no 374067-81-9 (4-ethynyl-2,6-dimethylphenol)

4-Ethynyl-2,6-dimethylphenol is a phenolic compound featuring an ethynyl group at the para position and methyl substituents at the ortho positions. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the construction of complex molecular frameworks. The presence of both hydroxyl and ethynyl functional groups allows for versatile derivatization, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. Its stability under standard conditions and well-defined reactivity profile enhance its utility in precision chemical transformations. The compound is typically handled under inert conditions to preserve its integrity.
4-ethynyl-2,6-dimethylphenol structure
4-ethynyl-2,6-dimethylphenol structure
Product Name:4-ethynyl-2,6-dimethylphenol
CAS No:374067-81-9
MF:C10H10O
MW:146.185802936554
CID:297946
PubChem ID:19378023
Update Time:2025-10-28

4-ethynyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-ethynyl-2,6-dimethyl-
    • 4-ethynyl-2,6-dimethylphenol
    • 4-ethynyl-2,6-dimethyl-phenol
    • SCHEMBL2807287
    • DTXSID30598526
    • AKOS006239771
    • 374067-81-9
    • EN300-1826911
    • Inchi： 1S/C10H10O/c1-4-9-5-7(2)10(11)8(3)6-9/h1,5-6,11H,2-3H3
    • InChI Key： YELAAEXFTUBGOH-UHFFFAOYSA-N
    • SMILES： OC1C(C)=CC(C#C)=CC=1C

Computed Properties

  • Exact Mass: 146.07300
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 255.5°C at 760 mmHg
  • Flash Point: 116.1°C
  • Refractive Index: 1.564
  • PSA: 20.23000
  • LogP: 1.99030

4-ethynyl-2,6-dimethylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1826911-1g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
1g
 $699.0 2023-09-19
Enamine
EN300-1826911-5g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
5g
 $2028.0 2023-09-19
Enamine
EN300-1826911-10g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
10g
 $3007.0 2023-09-19
Enamine
EN300-1826911-0.05g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
0.05g
 $587.0 2023-09-19
Enamine
EN300-1826911-0.1g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
0.1g
 $615.0 2023-09-19
Enamine
EN300-1826911-0.25g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
0.25g
 $642.0 2023-09-19
Enamine
EN300-1826911-0.5g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
0.5g
 $671.0 2023-09-19
Enamine
EN300-1826911-1.0g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
1g
 $1014.0 2023-06-03
Enamine
EN300-1826911-2.5g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
2.5g
 $1370.0 2023-09-19
Enamine
EN300-1826911-5.0g
4-ethynyl-2,6-dimethylphenol
 374067-81-9
5g
 $2940.0 2023-06-03

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